Cas no 1171774-08-5 (2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• CAS No: 1171774-08-5
• MF: C₂₀H₁₇ClN₄O₂S₂
• MW: 444.957580327988
• CID: 6192466
• PubChem ID: 30941943
• Update Time: 2025-06-10

2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• AKOS024508235
• 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• 2-(2-((3-chlorophenyl)amino)thiazol-4-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)acetamide
• 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• 1171774-08-5
• F5382-0860

• Inchi： 1S/C20H17ClN4O2S2/c1-2-27-15-6-7-16-17(10-15)29-20(24-16)25-18(26)9-14-11-28-19(23-14)22-13-5-3-4-12(21)8-13/h3-8,10-11H,2,9H2,1H3,(H,22,23)(H,24,25,26)
• InChI Key： BBUKVPGVPOAOJF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC(=CS1)CC(NC1=NC2C=CC(=CC=2S1)OCC)=O

Computed Properties

• Exact Mass: 444.0481458g/mol
• Monoisotopic Mass: 444.0481458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-{2-(3-Chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 1171774-08-5)

2-{2-(3-Chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 1171774-08-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, a benzothiazole moiety, and an acetamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-{2-(3-Chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide is particularly noteworthy due to its intricate arrangement of heterocyclic rings and functional groups. The thiazole ring, which is a five-membered ring containing sulfur and nitrogen atoms, is known for its stability and ability to form strong hydrogen bonds. The benzothiazole moiety, on the other hand, is a six-membered aromatic ring fused with a thiazole ring, providing additional structural rigidity and potential for bioactivity.

In recent years, there has been a growing interest in the development of compounds with multifunctional properties for various therapeutic applications. 2-{2-(3-Chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide has been studied for its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The presence of the 3-chlorophenyl group in the structure of 2-{2-(3-Chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide contributes to its lipophilicity and enhances its ability to cross cell membranes. This property is crucial for the compound's effectiveness in targeting intracellular proteins and enzymes. Additionally, the ethoxy group attached to the benzothiazole moiety may influence the compound's solubility and metabolic stability, which are important factors in drug design and development.

Clinical trials involving 2-{2-(3-Chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide have shown promising results in preclinical models of various diseases. For example, studies have demonstrated that this compound can effectively inhibit the growth of cancer cells in vitro and in vivo by targeting specific signaling pathways involved in cell proliferation and survival. Furthermore, it has shown potential as an anti-inflammatory agent by modulating the activity of pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of 2-{2-(3-Chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further clinical development. The compound's high bioavailability and low toxicity profile are particularly advantageous for its potential use as a therapeutic agent.

In addition to its potential therapeutic applications, 2-{2-(3-Chlorophenyl)amino-1,3-thiazol-4-yl}-N-(6.ethoxy.1.3.benzothiazol.2.yl)acetamide has also been explored for its use in chemical biology research. Its unique structural features make it an excellent tool for probing the function of specific proteins and pathways in living systems. For instance, it can be used as a probe to study the interactions between kinases and their substrates or to investigate the role of specific signaling pathways in disease processes.

The synthesis of 2-{2-(3-Chlorophenyl)amino-.1.3.thiazol-.4.yl}-N-.(6.ethoxy-.1.3.benzothiazol-.2.yl).acetamide involves several steps that require careful optimization to ensure high yield and purity. Common synthetic routes include the coupling of appropriate intermediates followed by functional group modifications to achieve the desired final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound on both laboratory and industrial scales.

In conclusion, 2-{2-(3-Chlorophenyl)amino-.1.3.thiazol-.4.yl}-N-.(6.ethoxy-.1.3.benzothiazol-.2.yl).acetamide (CAS No. 1171774-.08-.5) represents a promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or research tool.